Cas no 1039933-90-8 (5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine)

5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a 2,3-dihydro-1,4-benzodioxin moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The oxadiazole ring contributes to stability and hydrogen-bonding capability, while the benzodioxin group enhances solubility and bioavailability. Its amine functionality allows for further derivatization, enabling applications in drug discovery, particularly as a scaffold for kinase inhibitors or antimicrobial agents. The compound’s balanced lipophilicity and rigid framework make it suitable for optimizing pharmacokinetic profiles in bioactive molecule design.

5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine structure

1039933-90-8 structure

Product Name:5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine

CAS No:1039933-90-8

MF:C₁₀H₉N₃O₃

MW:219.196761846542

CID:1140087

PubChem ID:28938024

Update Time:2025-05-27

5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine
- F2146-0072
- MLS004820099
- AC1Q535G
- MolPort-005-237-177
- ZINC20429603
- AKOS005208423
- MCULE-4748538900
- SMR003171444
- EN300-69427
- F2146-0072; MLS004820099; AC1Q535G; MolPort-005-237-177; ZINC20429603; AKOS005208423; MCULE-4748538900; SMR003171444; EN300-69427;
- G22684
- 5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-amine
- 1039933-90-8
- BRD-K05519962-001-01-3
- DTXSID30651822
- Z361885658
- Inchi： 1S/C10H9N3O3/c11-10-13-12-9(16-10)6-1-2-7-8(5-6)15-4-3-14-7/h1-2,5H,3-4H2,(H2,11,13)
- InChI Key： OGKQGHXOQYDRAM-UHFFFAOYSA-N
- SMILES： O1CCOC2C=CC(C3=NN=C(N)O3)=CC1=2

Computed Properties

Exact Mass: 219.06439116g/mol
Monoisotopic Mass: 219.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 83.4Å²

5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A322775-1g	5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8	97%	1g	$397.0	2024-04-26
Chemenu	CM450023-100mg	5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8	95%+	100mg	$***	2023-04-03
Chemenu	CM450023-250mg	5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8	95%+	250mg	$***	2023-04-03
Chemenu	CM450023-1g	5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8	95%+	1g	$***	2023-04-03
TRC	D453468-25mg	5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8		25mg	$ 50.00	2022-06-05
TRC	D453468-50mg	5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8		50mg	$ 70.00	2022-06-05
TRC	D453468-250mg	5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8		250mg	$ 275.00	2022-06-05
Enamine	EN300-69427-0.05g	5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8	95.0%	0.05g	$61.0	2025-02-20
Enamine	EN300-69427-0.1g	5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8	95.0%	0.1g	$89.0	2025-02-20
Enamine	EN300-69427-0.25g	5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine	1039933-90-8	95.0%	0.25g	$128.0	2025-02-20